Cas no 1261956-28-8 (4-(4-fluoro-2-hydroxyphenyl)-3-hydroxybenzoic acid)

• Product Name: 4-(4-fluoro-2-hydroxyphenyl)-3-hydroxybenzoic acid
• CAS No: 1261956-28-8
• MF: C₁₃H₉FO₄
• MW: 248.206567525864
• MDL: MFCD18319759
• CID: 2765922
• Update Time: 2025-10-20

4-(4-fluoro-2-hydroxyphenyl)-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoro-2-hydroxyphenyl)-3-hydroxybenzoic acid

• MDL： MFCD18319759
• Inchi： 1S/C13H9FO4/c14-8-2-4-10(12(16)6-8)9-3-1-7(13(17)18)5-11(9)15/h1-6,15-16H,(H,17,18)
• InChI Key： NTWLLIMQLCBEPS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)O)C1C=CC(C(=O)O)=CC=1O

Computed Properties

• Exact Mass: 248.04800

Experimental Properties

• PSA: 77.76000
• LogP: 2.60210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-fluoro-2-hydroxyphenyl)-3-hydroxybenzoic acid

Introduction to 4-(4-fluoro-2-hydroxyphenyl)-3-hydroxybenzoic acid (CAS No. 1261956-28-8)

4-(4-fluoro-2-hydroxyphenyl)-3-hydroxybenzoic acid, identified by the chemical abstracts service number 1261956-28-8, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a benzoic acid core with hydroxyl and fluoro substituents, has garnered attention due to its structural and functional properties. The presence of both hydroxyl groups and a fluoro atom imparts unique electronic and steric characteristics, making it a valuable scaffold for drug design and development.

The benzoic acid moiety is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with biological targets through hydrogen bonding and dipole interactions. The additional hydroxyl groups at the 3-position and 2-position of the aromatic ring enhance the molecule's solubility and reactivity, while the fluoro substituent at the 4-position introduces metabolic stability and modulates binding affinity. These structural features collectively contribute to the compound's potential as an intermediate in synthesizing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of 4-(4-fluoro-2-hydroxyphenyl)-3-hydroxybenzoic acid in designing molecules with enhanced pharmacological activity. Studies have demonstrated that modifications in this scaffold can lead to compounds with improved binding affinity to enzymes and receptors involved in various diseases, including inflammatory disorders, cancer, and neurodegenerative conditions. The fluoro atom, in particular, has been shown to enhance receptor selectivity, a critical factor in minimizing side effects.

In the context of drug discovery, 4-(4-fluoro-2-hydroxyphenyl)-3-hydroxybenzoic acid serves as a versatile building block for constructing more complex molecules. Its ability to undergo further functionalization allows chemists to explore diverse chemical space, leading to the identification of novel lead compounds. For instance, derivatives of this compound have been investigated for their potential as inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in inflammation and pain management.

The hydroxyl groups in this molecule facilitate hydrogen bonding interactions, which are essential for stabilizing enzyme-substrate complexes. This property makes it particularly useful in designing molecules that target enzymes with high specificity. Additionally, the fluoro substituent can influence electronic properties, affecting both lipophilicity and charge distribution across the molecule. These factors are critical in determining how well a drug candidate will interact with biological targets.

Current research is exploring the use of 4-(4-fluoro-2-hydroxyphenyl)-3-hydroxybenzoic acid as a precursor in synthesizing molecules with anti-cancer properties. Preclinical studies have shown that certain derivatives exhibit inhibitory effects on kinases and other enzymes involved in tumor growth and progression. The combination of hydroxyl and fluoro groups appears to enhance binding affinity to these targets, suggesting potential therapeutic applications.

The compound's structural features also make it an attractive candidate for developing anti-inflammatory agents. By modulating interactions with inflammatory pathways, such as those involving prostaglandin synthesis, derivatives of 4-(4-fluoro-2-hydroxyphenyl)-3-hydroxybenzoic acid may offer new treatment strategies for chronic inflammatory diseases. Furthermore, its solubility profile enhances bioavailability, making it a promising candidate for oral administration.

Another area of interest is the use of 4-(4-fluoro-2-hydroxyphenyl)-3-hydroxybenzoic acid in designing neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by oxidative stress and abnormal protein aggregation. Compounds derived from this scaffold have shown potential in mitigating these pathological processes by interacting with specific receptors and enzymes involved in neural function.

The synthesis of 4-(4-fluoro-2-hydroxyphenyl)-3-hydroxybenzoic acid involves multi-step organic reactions that highlight its synthetic versatility. Traditional methods include condensation reactions followed by functional group transformations to introduce hydroxyl and fluoro substituents. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving yields.

In conclusion, 4-(4-fluoro-2-hydroxyphenyl)-3-hydroxybenzoic acid (CAS No. 1261956-28-8) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of hydroxyl and fluoro groups makes it an excellent scaffold for drug design, offering opportunities for developing treatments against various diseases. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in medicinal chemistry.